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Compound Name:
carboxylic acid

Cat. No.: B046007

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-(1-Adamantyl)quinoline-4-carboxylic acid is a synthetic organic compound featuring a
quinoline core substituted with a bulky adamantyl group at the 2-position and a carboxylic acid
at the 4-position. This unique structural arrangement, combining the biologically active
quinoline scaffold with the lipophilic and rigid adamantane cage, has garnered interest within
the scientific community for its potential therapeutic applications. This technical guide provides
a comprehensive overview of the chemical structure, synthesis, and known biological activities
of 2-(1-Adamantyl)quinoline-4-carboxylic acid, with a focus on its potential as a lead
compound in drug discovery.

Chemical Structure and Properties

2-(1-Adamantyl)quinoline-4-carboxylic acid is characterized by the fusion of a quinoline ring
system with an adamantane moiety. The quinoline core is a well-established pharmacophore
found in numerous therapeutic agents, while the adamantyl group is known to enhance
lipophilicity and metabolic stability, and can facilitate anchoring to biological targets.[1]

Chemical Structure:
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Pfitzinger Reaction for Quinoline-4-Carboxylic Acid Synthesis

Isatin a-Methylene Carbonyl Compound Base (e.g., KOH)

Catalyst

Doebner Reaction for Quinoline-4-Carboxylic Acid Synthesis

Aniline Aldehyde Pyruvic Acid

Substituted Quinoline-4-Carboxylic Acid

Future Research Workflow

Detailed Synthesis & Characterization

Systematic Biological Evaluation

Mechanism of Action Studies

Structure-Activity Relationship (SAR)

Lead Optimization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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